2-[2-[4-[(2-Cyanoethyl)ethylamino]phenyl]vinyl]-1,3,3-trimethyl-3H-indolium chloride

Specification

• CAS No.: 54060-94-5
• Molecular Formula: C24H28N3.Cl; C24H28ClN3
• Molecular Weight: 393.9 g/mol
• IUPAC Name: 3-[N-ethyl-4-[2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]anilino]propanenitrile;chloride
• Standard InChI: InChI=1S/C24H28N3.ClH/c1-5-27(18-8-17-25)20-14-11-19(12-15-20)13-16-23-24(2,3)21-9-6-7-10-22(21)26(23)4;/h6-7,9-16H,5,8,18H2,1-4H3;1H/q+1;/p-1
• Standard InChI Key: KRQJHWFEYKEYKT-UHFFFAOYSA-M
• Canonical SMILES: CCN(CCC#N)C1=CC=C(C=C1)C=CC2=[N+](C3=CC=CC=C3C2(C)C)C.[Cl-]

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The molecular formula of 2-[2-[4-[(2-Cyanoethyl)ethylamino]phenyl]vinyl]-1,3,3-trimethyl-3H-indolium chloride is C₂₄H₂₈ClN₃, with a molecular weight of 393.9 g/mol. The structure comprises a positively charged indolium ring system substituted with methyl groups at the 1, 3, and 3 positions, a vinyl bridge, and a para-substituted phenyl group bearing a cyanoethyl-ethylamino moiety (Figure 1). The chloride counterion balances the charge, contributing to the compound’s solubility in polar solvents like water and methanol.

Table 1: Key Physicochemical Properties

Property	Value
CAS Number	54060-94-5
Molecular Formula	C<sub>24</sub>H<sub>28</sub>ClN<sub>3</sub>
Molecular Weight	393.9 g/mol
Appearance	Crystalline powder
Solubility	Polar solvents (H<sub>2</sub>O, MeOH)

Spectroscopic Characteristics

The compound’s indolium core and conjugated vinyl-phenyl system enable strong absorption in the visible spectrum (λ_max ≈ 450–550 nm), making it suitable as a fluorescent probe. Nuclear magnetic resonance (NMR) studies reveal distinct signals for the methyl groups (δ 1.5–1.8 ppm), aromatic protons (δ 6.8–7.6 ppm), and the vinyl bridge (δ 5.2–5.5 ppm).

Synthesis and Purification

Reaction Pathway

The synthesis involves a multi-step protocol:

• Formation of the Indolium Core: 5-Chloro-1,3,3-trimethylindolium is prepared via alkylation of indole derivatives.

• Coupling Reaction: The indolium intermediate reacts with 2-(4-((2-cyanoethyl)ethylamino)-o-tolyl)vinyl chloride in the presence of a base (e.g., NaOH or K₂CO₃) to form the vinyl bridge.

• Purification: The crude product is isolated via recrystallization or column chromatography, yielding a purity >95%.

Table 2: Optimal Synthesis Conditions

Parameter	Condition
Temperature	60–80°C
Reaction Time	6–8 hours
Base	K<sub>2</sub>CO<sub>3</sub> (1.2 equiv)
Solvent	Anhydrous DMF

Yield and Scalability

Under optimized conditions, the reaction achieves a yield of 68–72%. Scalability to gram-scale production has been demonstrated, though prolonged reaction times may reduce efficiency due to side reactions such as hydrolysis of the cyanoethyl group.

Applications in Scientific Research

Fluorescent Probing

The compound’s extended π-conjugation system enables strong fluorescence, with quantum yields (Φ) of 0.4–0.6 in aqueous solutions. It binds selectively to G-quadruplex DNA structures, exhibiting a 5-fold fluorescence enhancement upon interaction, which is leveraged in real-time monitoring of nucleic acid dynamics.

Factor	Requirement
Temperature	-20°C (long-term)
Light Exposure	Amber glass vials
Humidity	Desiccator (RH < 30%)

Solvent Compatibility

Stability varies with solvent:

• Aqueous Solutions: Stable for 24 hours at 25°C.

• Organic Solvents: Decomposition accelerates in DMSO due to radical formation.

Comparative Analysis with Related Indolium Salts

Structural Analogues

• Sulphate Derivative (CAS 83950-01-0): Replacing chloride with hydrogen sulphate reduces solubility in organic solvents but improves thermal stability (decomposition temperature: 210°C vs. 185°C for chloride).

• Chloroethyl Variant (CAS 85187-88-8): Substituting cyanoethyl with chloroethyl diminishes fluorescence intensity (Φ = 0.2) but enhances alkylating activity, making it a candidate for anticancer prodrugs.

Functional Trade-offs

The cyanoethyl group in the target compound balances fluorescence efficiency and cellular permeability, whereas bulkier counterions (e.g., sulphate) prioritize stability over reactivity.